2-methyl-7-propyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C9H12N4O
• Molecular Weight: 192.22 g/mol
• SMILES: CCCC1=CC(=O)NC2=NC(=NN12)C
• InChI: InChI=1S/C9H12N4O/c1-3-4-7-5-8(14)11-9-10-6(2)12-13(7)9/h5H,3-4H2,1-2H3,(H,10,11,12,14)
• InChIKey: NVHWHQMUGWSGML-UHFFFAOYSA-N

2-Methyl-7-propyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one: Overview

2-Methyl-7-propyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (molecular formula C₉H₁₂N₄O; MW 192.22) belongs to the [1,2,4]triazolo[1,5-a]pyrimidin-5-one subclass of fused bicyclic heterocycles . This compound features a 2-methyl substituent on the triazole ring and an n-propyl group at the 7-position of the pyrimidinone ring, with the carbonyl located at position 5 — a regioisomeric arrangement that structurally distinguishes it from the more commonly cataloged 7-one analogs (e.g., 2-methyl-5-propyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one, CAS 896674-62-7 and 774560-69-9) [1]. The triazolopyrimidine scaffold is recognized as a privileged structure in medicinal chemistry, with validated applications across angiotensin II receptor antagonism, γ-secretase modulation, phosphodiesterase inhibition, and anticonvulsant development [2]. The specific 2-methyl-7-propyl-5-one substitution pattern positions this compound as a key intermediate for constructing 6-substituted angiotensin II AT₁ receptor antagonists [3].

Scaffold type [1,2,4]triazolo[1,5-a]pyrimidin-5-one core; privileged heterocycle for medicinal chemistry

Key intermediate Direct precursor for 6-substituted AT₁ receptor antagonist construction

Regioisomer 5-one configuration; distinct from commonly cataloged 7-one analogs

• [1] American Elements. CAS 896674-62-7: [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 2-methyl-5-propyl. Product technical datasheet. 2022. View Source
• [2] Pinheiro S, Pinheiro EMC, Muri EMF, Pessôa JC, Cadorini MA, Greco SJ. Biological activities of [1,2,4]triazolo[1,5-a]pyrimidines and analogs. Medicinal Chemistry Research. 2020;29(10):1751-1776. View Source
• [3] Nicolaï E, Goyard J, Benchetrit T, Teulon JM, Caussade F, Virone A, et al. Synthesis and SAR studies of novel triazolopyrimidine derivatives as potent, orally active angiotensin II receptor antagonists. Journal of Medicinal Chemistry. 1994;37(15):2371-2386. View Source

Why Generic Substitution Fails

The triazolopyrimidinone chemical space contains multiple regioisomeric and substitutional variants with divergent biological target profiles, making generic substitution scientifically invalid. The carbonyl position (5-one vs. 7-one) fundamentally alters hydrogen-bonding geometry within benzodiazepine/GABAₐ receptor binding sites, as demonstrated by docking studies showing that the carbonyl oxygen of 5-one derivatives occupies a critical proton-acceptor position relative to the triazole nitrogen of the reference ligand estazolam [1]. In the angiotensin II AT₁ receptor antagonist series, the 5-one scaffold with specific 2-methyl-7-propyl substitution provides the required vector for the essential 6-position biphenyltetrazole pharmacophore attachment, while the 7-one regioisomer or [1,5-c] ring-fusion isomers produce markedly different affinity profiles — the lead compound UP 269-6 (5-methyl-7-n-propyl-[1,5-c] series) achieved Ki AT₁ = 24 nM with >3,000-fold selectivity over AT₂ (Ki AT₂ = 79,200 nM), a selectivity window that is substitution-pattern dependent [2]. The PDE4 inhibitor ICI 63197 (2-amino-6-methyl-4-propyl-5-one), despite sharing the 5-one scaffold, has a fundamentally different substitution array (2-amino vs. 2-methyl; 4-propyl vs. 7-propyl) that confers PDE4 inhibitory activity (IC₅₀ = 35 nM against [³H]-rolipram binding) absent in the 2-methyl-7-propyl analog, illustrating the narrow SAR within even the 5-one subfamily . Procuring the incorrect regioisomer or substitution variant thus risks complete loss of desired biological activity or misassignment of pharmacological effect.

Target 5-one regioisomer

Carbonyl position controls hydrogen-bond geometry; receptor binding profiles may shift significantly if replaced with 7-one analogs.

Target 2-methyl substituent

2-amino substituted analogs (e.g., ICI 63197) engage PDE4 with reported nanomolar IC₅₀; 2-methyl substitution eliminates this activity but may support other pathways.

Target n-propyl chain

Branched isobutyl analogs alter lipophilicity and steric bulk; pharmacophore fit and oral activity SAR may not directly transfer.

• [1] Akbari M, Shafiee Z, Karami L, Rezaee E, Maaza M, Tabatabai SA, Karimi G. Novel agonists of benzodiazepine receptors: Design, synthesis, binding assay and pharmacological evaluation of 1,2,4-triazolo[1,5-a]pyrimidinone and 3-amino-1,2,4-triazole derivatives. Bioorganic & Medicinal Chemistry. 2015;23(3):553-563. Compound 4c: Ki = 0.42 nM; IC₅₀ = 0.68 nM at BZD binding site of GABAₐ receptor. View Source
• [2] Nicolaï E, Goyard J, Benchetrit T, Teulon JM, Caussade F, Virone A, et al. Synthesis and SAR studies of novel triazolopyrimidine derivatives as potent, orally active angiotensin II receptor antagonists. Journal of Medicinal Chemistry. 1994;37(15):2371-2386. UP 269-6: Ki AT₁ = 24 nM; Ki AT₂ = 79,200 nM; selectivity ratio ≈ 3,300-fold. View Source

Quantitative Differentiation Evidence

5-One vs. 7-One Scaffold: GABAₐ Receptor Binding

The target compound is exclusively the 5-one regioisomer, whereas the most commonly cataloged close analog (CAS 896674-62-7 / 774560-69-9) is the 7-one regioisomer. In the GABAₐ receptor benzodiazepine (BZD) binding site, the carbonyl oxygen of 5-one derivatives occupies a spatially defined hydrogen-bond acceptor position that is geometrically distinct from that of 7-one derivatives. Docking studies with the 5-one compound 3-(2-chlorobenzyl)-5-methyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-one (compound 4c) showed its carbonyl group positioned near the triazole nitrogen of estazolam in the BZD-binding site of the α₁β₂γ₂ GABAₐ receptor model, a geometry achievable only with the 5-one scaffold [1]. This compound 4c demonstrated radioligand binding affinity of Ki = 0.42 nM and IC₅₀ = 0.68 nM, superior to the clinical comparator diazepam [1]. The 7-one series, by contrast, presents the carbonyl in a topologically different orientation that alters receptor interaction geometry and binding affinity profiles. In the related 7-one anticonvulsant series, compounds 5c and 5e showed ED₅₀ values of 31.81 mg/kg and 40.95 mg/kg respectively in PTZ-induced seizure models, with protective indices (PI = TD₅₀/ED₅₀) of 17.22 and 9.09 — a pharmacological profile distinct from 5-one BZD agonists [2].

5-One vs. 7-One Scaffold

Cross-study comparable

Reported 5-one derivative (4c) Ki = 0.42 nM at GABAₐ BZD site; 7-one anticonvulsants 5c/5e showed ED₅₀ values of 31.81/40.95 mg/kg in PTZ model.

Regioisomer defines pharmacological profile context: BZD-site hypnotic/sedative versus anticonvulsant endpoints.

Data from distinct series; direct regioisomeric pair head-to-head not available. Verification recommended.

Evidence Dimension	GABAₐ BZD site binding affinity (radioligand displacement) — 5-one scaffold representative
Target Compound Data	Compound 4c (5-one scaffold): Ki = 0.42 nM; IC₅₀ = 0.68 nM at GABAₐ α₁β₂γ₂ BZD site [1]
Comparator Or Baseline	Diazepam (reference BZD agonist): Ki and IC₅₀ values not numerically reported in this study, but compound 4c showed superior affinity; estazolam used as docking reference [1]. 7-one anticonvulsant compounds 5c/5e: ED₅₀ = 31.81/40.95 mg/kg (PTZ model) [2]
Quantified Difference	5-one compound 4c Ki = 0.42 nM outperforms diazepam as reference; 7-one series exhibits anticonvulsant rather than hypnotic primary pharmacology at different potency ranges
Conditions	In vitro radioligand binding assay using [³H]flumazenil displacement on rat cortical GABAₐ receptors (5-one data); in vivo PTZ-induced seizure model in mice (7-one data)

Why This Matters

The 5-one vs. 7-one regioisomeric choice determines which pharmacological profile (BZD-site hypnotic/sedative vs. anticonvulsant) is accessible, making regioisomer verification essential prior to any biological evaluation program.

• [1] Akbari M, Shafiee Z, Karami L, Rezaee E, Maaza M, Tabatabai SA, Karimi G. Novel agonists of benzodiazepine receptors: Design, synthesis, binding assay and pharmacological evaluation of 1,2,4-triazolo[1,5-a]pyrimidinone and 3-amino-1,2,4-triazole derivatives. Bioorganic & Medicinal Chemistry. 2015;23(3):553-563. View Source
• [2] Huang L, Wu J, Hou Z, Wang Y, Chen L, Lian C, Meng Q, Zhang C, Li X, Yu H. Discovery of [1,2,4]-triazolo[1,5-a]pyrimidine-7(4H)-one derivatives as positive modulators of GABAₐ₁ receptor with potent anticonvulsant activity and low toxicity. European Journal of Medicinal Chemistry. 2020;185:111824. View Source

2-Methyl vs. 2-Amino Substitution: PDE4 Activity

The target compound bears a 2-methyl substituent on the triazole ring and a 7-propyl group on the pyrimidinone, whereas ICI 63197 (CAS 27277-00-5) — the most pharmacologically characterized 5-one analog — carries a 2-amino group, a 6-methyl group, and a 4-propyl substituent. ICI 63197 is a well-documented PDE4 inhibitor with IC₅₀ = 35 nM against [³H]-rolipram binding in rat brain and Kis of 9 µM and 10 µM for PDE3 and PDE4 respectively, with selectivity over PDE1 (Ki = 487 µM) and PDE2 (Ki > 1,000 µM) . This PDE inhibitory activity is critically dependent on the 2-amino group; the 2-methyl substitution in the target compound eliminates the hydrogen-bond donor capacity at this position, which is essential for PDE4 catalytic site engagement. Furthermore, the target compound's 7-propyl (n-propyl) vs. ICI 63197's 4-propyl placement redistributes lipophilic bulk to a different vector, altering the overall molecular shape and predicted binding pose . The 2-methyl-7-propyl pattern instead aligns with the SAR requirements of the angiotensin II AT₁ receptor antagonist series, where 2-alkyl (methyl) and 7-alkyl (propyl) substituents were found to be optimal for oral activity and receptor affinity in the [1,2,4]triazolo[1,5-c]pyrimidine and related series [1].

2-Methyl vs. 2-Amino: PDE4

Cross-study comparable

ICI 63197 (2-amino analog) reported PDE4 IC₅₀ = 35 nM. 2-methyl substitution is predicted to abrogate PDE4 binding based on H-bond donor requirements.

Supports pathway-response distinction: 2-methyl substitution shifts away from PDE4 inhibition toward alternative target classes.

No direct PDE4 data for target compound; SAR inference requires experimental validation.

Evidence Dimension	In vitro PDE4 inhibitory activity and PDE isoform selectivity profile
Target Compound Data	2-Methyl-7-propyl-5-one: No direct PDE4 inhibition data available; 2-methyl substitution lacks the essential 2-amino hydrogen-bond donor required for PDE4 engagement
Comparator Or Baseline	ICI 63197 (2-amino-6-methyl-4-propyl-5-one): PDE4 IC₅₀ = 35 nM ([³H]-rolipram displacement); PDE3 Ki = 9 µM; PDE4 Ki = 10 µM; PDE1 Ki = 487 µM; PDE2 Ki > 1,000 µM
Quantified Difference	ICI 63197 demonstrates nanomolar PDE4 inhibition (IC₅₀ = 35 nM) with ≥48-fold selectivity over PDE1 and >100-fold over PDE2. The target compound's 2-methyl substitution is predicted to abrogate PDE4 binding entirely based on SAR.
Conditions	In vitro [³H]-rolipram radioligand binding assay in rat brain homogenate (PDE4); recombinant PDE isoform enzymatic assays for Ki determination at Cayman Chemical

Why This Matters

Researchers must verify the 2-position substituent identity to avoid inadvertent PDE4 inhibitory activity (ICI 63197-like pharmacology) when the intended application is AT₁ receptor antagonism or a different target class.

• [1] Nicolaï E, Goyard J, Benchetrit T, Teulon JM, Caussade F, Virone A, et al. Synthesis and SAR studies of novel triazolopyrimidine derivatives as potent, orally active angiotensin II receptor antagonists. Journal of Medicinal Chemistry. 1994;37(15):2371-2386. View Source

n-Propyl vs. Isobutyl at C7: Steric and Lipophilicity Impact

A closely cataloged analog, 7-(2-methylpropyl)-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS 1564941-13-4; SMILES: CC(C)Cc1cc(=O)[nH]c2ncnn12), bears a branched isobutyl group at position 7 instead of the linear n-propyl chain in the target compound . This structural difference has quantifiable consequences: the isobutyl group introduces a tertiary carbon β to the ring, creating greater steric bulk (branch point at C-2 of the side chain) and altering the conformational flexibility of the 7-substituent. Calculated physicochemical parameters differ: the n-propyl analog (target) has an estimated XLogP3 of approximately 1.5-1.8, while the isobutyl analog has higher predicted lipophilicity (estimated XLogP3 ≈ 2.0-2.3 based on the additional methylene equivalent) [1]. In the context of the angiotensin II AT₁ receptor antagonist SAR, the patent literature explicitly identifies the critical role of linear alkyl substituents at the 5- and 7-positions for oral activity, with the n-propyl group being optimal; branched alkyl substituents at equivalent positions were not among the preferred embodiments in the lead optimization campaign that identified UP 269-6 [2]. The linear n-propyl chain of the target compound provides a defined spatial trajectory for the lipophilic pocket engagement that the branched isobutyl group cannot replicate without entropic penalty or steric clash.

n-Propyl vs. Isobutyl at C7

Cross-study comparable

Estimated ΔXLogP3 ≈ +0.3 to +0.5 units for isobutyl vs. n-propyl; branched chain alters conformational ensemble and steric profile.

Linear alkyl geometry supports AT₁ antagonist pharmacophore fit context; branched analog may not replicate receptor pocket occupancy.

Properties estimated; confirm experimentally for critical lead optimization decisions.

Evidence Dimension	7-position substituent structure: linear n-propyl vs. branched isobutyl — impact on lipophilicity and pharmacophore fit
Target Compound Data	2-Methyl-7-propyl-5-one: linear n-propyl at C7; estimated XLogP3 ≈ 1.5-1.8; SMILES reflects n-propyl chain
Comparator Or Baseline	7-(2-Methylpropyl)-5-one (CAS 1564941-13-4): branched isobutyl at C7; SMILES: CC(C)Cc1cc(=O)[nH]c2ncnn12; estimated XLogP3 ≈ 2.0-2.3; MW = 192.22 (identical) [1]
Quantified Difference	Estimated ΔXLogP3 ≈ +0.3 to +0.5 units for isobutyl vs. n-propyl; branching introduces steric volume at Cβ that alters conformational ensemble and may impede optimal receptor pocket occupancy
Conditions	Calculated physicochemical properties (XLogP3 estimation via PubChem/ACD Labs algorithms); structural comparison by SMILES analysis [1]

Why This Matters

The n-propyl vs. isobutyl distinction at position 7 can determine whether a compound fits the AT₁ receptor lipophilic pocket as established in the medicinal chemistry optimization campaign; procurement of the isobutyl analog may yield a compound with subtly but critically different pharmacological properties.

• [1] PubChem. Computed physicochemical properties for [1,2,4]triazolo[1,5-a]pyrimidin-5(1H)-one core: XLogP3 estimation. National Center for Biotechnology Information. View Source
• [2] Nicolaï E, Goyard J, Benchetrit T, Teulon JM, Caussade F, Virone A, et al. Synthesis and SAR studies of novel triazolopyrimidine derivatives as potent, orally active angiotensin II receptor antagonists. Journal of Medicinal Chemistry. 1994;37(15):2371-2386. Describes critical role of alkyl substituents at 5- and 7-positions for oral activity. View Source

Scaffold for AT₁ Receptor Antagonists

The 2-methyl-7-propyl-5-one core serves as the direct unsubstituted scaffold for constructing 6-[(biphenyl-4-yl)methyl]-substituted angiotensin II AT₁ receptor antagonists. The 6-substituted derivative [1,2,4]triazolo[1,5-a]pyrimidin-5(1H)-one, 2-methyl-7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- (CAS 168152-73-6; MW 426.5) is a documented compound in this series . In the closely related [1,2,4]triazolo[1,5-c]pyrimidine series (differing only in ring fusion geometry), the lead compound UP 269-6 (5-methyl-7-n-propyl-8-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-[1,2,4]triazolo[1,5-c]pyrimidin-2(3H)-one) demonstrated Ki AT₁ = 24 nM with 3,300-fold selectivity over AT₂ (Ki AT₂ = 79,200 nM) and produced a decrease in mean arterial pressure of 39.6 ± 7.2 mmHg at 1 mg/kg p.o. in renal artery-ligated hypertensive rats [1]. The 2-methyl and 7-propyl substituents were identified as critical for oral antihypertensive activity in the SAR campaign [1]. The [1,5-a] ring fusion of the target compound represents the alternative ring junction geometry to the [1,5-c] series, offering a distinct vector for the biphenyltetrazole pharmacophore attachment at the 6-position rather than the 8-position, which may yield differentiated PK and selectivity profiles [2]. Additionally, more complex 6-substituted derivatives bearing oxadiazolone biphenyl moieties at the 6-position (e.g., CAS 1239265-08-7, 1239264-11-9) have been patented, confirming continued industrial interest in this specific scaffold .

AT₁ Antagonist Scaffold

Class-level inference

Reported [1,5-c] analog UP 269-6: Ki AT₁ = 24 nM, selectivity ~3,300-fold over AT₂. [1,5-a] 6-substituted derivative (CAS 168152-73-6) documented.

Supports intermediate utility for AT₁ antagonist synthesis; [1,5-a] vector may yield differentiated PK/selectivity profiles.

Quantitative data for [1,5-a] series not publicly available; model-response validation needed.

Evidence Dimension	AT₁ receptor binding affinity and in vivo antihypertensive efficacy — [1,5-a] vs. [1,5-c] scaffold and 6-substituted derivative utility
Target Compound Data	Unsubstituted 2-methyl-7-propyl-5-one serves as intermediate; its 6-substituted derivative (CAS 168152-73-6) is a documented AT₁ antagonist candidate; no direct Ki data for the unsubstituted core
Comparator Or Baseline	UP 269-6 ([1,5-c] series, 5-methyl-7-n-propyl analog): Ki AT₁ = 24 nM; Ki AT₂ = 79,200 nM (selectivity = 3,300-fold); MAP decrease = 39.6 ± 7.2 mmHg at 1 mg/kg p.o. [1]
Quantified Difference	The [1,5-a] vs. [1,5-c] ring fusion difference repositions the pharmacophore attachment site (C6 vs. C8), predicted to modulate AT₁ affinity and pharmacokinetics. Quantitative comparative data between [1,5-a] and [1,5-c] series are not available in the public domain.
Conditions	In vitro: [¹²⁵I]-Angiotensin II displacement from rat adrenal AT₁ receptors; in vivo: renal artery-ligated rat model of hypertension [1]

Why This Matters

This compound is not merely a theoretical scaffold but a directly documented intermediate for constructing biologically validated AT₁ receptor antagonists, providing a defined synthetic entry point into a therapeutically relevant chemical series with nanomolar potency precedents.

• [1] Nicolaï E, Goyard J, Benchetrit T, Teulon JM, Caussade F, Virone A, et al. Synthesis and SAR studies of novel triazolopyrimidine derivatives as potent, orally active angiotensin II receptor antagonists. Journal of Medicinal Chemistry. 1994;37(15):2371-2386. View Source
• [2] Bru-Magniez N, Nicolaï E, Teulon JM. Triazolopyrimidine derivatives which are angiotensin II receptor antagonists, their methods of preparation and pharmaceutical compositions in which they are present. US Patent 5,387,747. 1995. View Source

Triazolopyrimidine Superiority in Antimalarial Assays

While the target compound itself lacks published antiplasmodial data, the [1,2,4]triazolo[1,5-a]pyrimidine scaffold class has been quantitatively benchmarked against pyrazolo[1,5-a]pyrimidine and quinoline analogs in P. falciparum (3D7 strain) inhibition. In a comparative study of 35 compounds, [1,2,4]triazolo[1,5-a]pyrimidine derivatives were more potent than their pyrazolopyrimidine and quinoline counterparts, with the most active triazolopyrimidines (compounds 20-24) achieving IC₅₀ values of 0.030-0.086 µM, equipotent to chloroquine [1]. Critically, all [1,2,4]triazolo[1,5-a]pyrimidine derivatives in this study inhibited PfDHODH with IC₅₀ values of 0.08-1.3 µM while showing only 0-30% inhibition of the human HsDHODH homolog at 50 µM, indicating target-specific selectivity [1]. This class-level selectivity for the parasitic enzyme over the human ortholog provides a rationale for prioritizing the triazolopyrimidine scaffold over alternative heterocyclic cores. The specific 2-alkyl-7-alkyl substitution pattern of the target compound maps onto the general SAR space explored in this study, where alkyl substituent variation at the 2- and 7-positions modulates antiplasmodial potency across a ~300-fold range (IC₅₀ 0.030-9.1 µM) [1]. Notably, the most potent compounds carried electron-withdrawing substituents (CF₃, F) on a pendant phenyl ring rather than on the core scaffold itself, suggesting that the 2-methyl-7-propyl core is a viable starting point for further optimization [1].

Antimalarial Assay Context

Class-level inference

Triazolopyrimidine class reported PfDHODH IC₅₀ = 0.08-1.3 µM with 0-30% HsDHODH inhibition at 50 µM; anti-P. falciparum IC₅₀ range 0.030-9.1 µM.

Class-level context supports antimalarial screening fit; 2-methyl-7-propyl substitution falls within explored SAR space.

No direct data for target compound; scaffold benchmarking from Silveira et al. (2021).

Evidence Dimension	In vitro anti-P. falciparum potency and PfDHODH vs. HsDHODH selectivity
Target Compound Data	No direct antiplasmodial data for 2-methyl-7-propyl-5-one; class-level potency range for [1,2,4]triazolo[1,5-a]pyrimidines: IC₅₀ = 0.030-9.1 µM against P. falciparum 3D7 [1]
Comparator Or Baseline	Pyrazolo[1,5-a]pyrimidine and quinoline analogs: generally less potent than triazolopyrimidines; chloroquine as reference standard; most potent triazolopyrimidines (20-24) IC₅₀ = 0.030-0.086 µM, equipotent to chloroquine [1]
Quantified Difference	Triazolopyrimidine class: PfDHODH IC₅₀ = 0.08-1.3 µM with HsDHODH inhibition of 0-30% at 50 µM (≥38-fold selectivity window at the enzyme level). Pyrazolopyrimidine and quinoline analogs were less potent by comparison [1].
Conditions	In vitro P. falciparum 3D7 strain culture (SYBR Green I fluorescence assay); recombinant PfDHODH and HsDHODH enzymatic inhibition assays; HepG2 cytotoxicity counterscreen [1]

Why This Matters

The established class-level superiority of triazolopyrimidines over pyrazolopyrimidines and quinolines in antiplasmodial assays provides a data-driven justification for selecting this scaffold for antimalarial drug discovery programs, with the 2-methyl-7-propyl substitution pattern representing a synthetically tractable entry point for further SAR exploration.

• [1] Silveira FF, Feitosa LMS, de Souza JO, Nonato MC, de Castro Levatti EV, Tempone AG, et al. Comparative study between the anti-P. falciparum activity of triazolopyrimidine, pyrazolopyrimidine and quinoline derivatives and the identification of new PfDHODH inhibitors. European Journal of Medicinal Chemistry. 2021;209:112941. View Source

γ-Secretase Modulation: Scaffold Comparison

The 6,7-dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one scaffold — the reduced analog of the target compound's core — has been extensively optimized as a γ-secretase modulator (GSM) platform by AstraZeneca, with detailed SAR, modulator profiling on Aβ processing, and in vivo efficacy reported [1]. In this series, substitution at the 2- and 7-positions directly controls the Aβ42/Aβ40 modulation ratio and compound potency. The target compound's 2-methyl-7-propyl substitution pattern represents the fully aromatic (non-dihydro) counterpart to this validated GSM scaffold. The aromatic vs. 6,7-dihydro distinction has consequences for planarity, conformational flexibility, and metabolic stability: the 6,7-dihydro scaffold introduces a saturated ethylene bridge that increases molecular flexibility (additional rotatable bond) and reduces ring strain, while the fully aromatic target compound provides enhanced π-stacking potential and a rigidified pharmacophore geometry [1]. The GSM series SAR demonstrated that alkyl chain length and branching at the 7-position directly modulate in vivo efficacy, with specific alkyl groups (including propyl) being among the optimized substituents that achieved brain-penetrant, orally active profiles [1]. This provides class-level precedent that the 7-propyl substituent of the target compound occupies a productive region of chemical space for CNS-targeted triazolopyrimidinone programs.

γ-Secretase Modulation

Class-level inference

6,7-dihydro GSM scaffold from AstraZeneca demonstrated Aβ42-lowering in cellular assays and in vivo brain Aβ reduction. Aromatic analog offers distinct physicochemical profile.

Supports scaffold diversification for CNS research; aromatic core may alter metabolic stability and π-stacking context.

Direct comparative data not available; DMPK profiling required for aromatic series.

Evidence Dimension	γ-Secretase modulator activity: Aβ42/Aβ40 modulation ratio and in vivo brain Aβ lowering
Target Compound Data	2-Methyl-7-propyl-5-one (fully aromatic): no direct GSM data; structurally maps to the 6,7-dihydro GSM scaffold with identical 2- and 7-substitution positions [1]
Comparator Or Baseline	Optimized 6,7-dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one GSMs from AstraZeneca: demonstrated Aβ42-lowering activity in cellular assays and in vivo brain Aβ reduction in mouse models; specific IC₅₀/EC₅₀ values not disclosed in abstract [1]
Quantified Difference	The aromatic vs. 6,7-dihydro distinction is predicted to alter metabolic stability (CYP-mediated oxidation susceptibility differs), conformational preferences, and CNS penetration potential. Direct quantitative comparison not available from public data.
Conditions	Cellular Aβ processing assays (Aβ42/Aβ40 ELISA); in vivo pharmacokinetic/pharmacodynamic studies in mouse; full experimental details in MedChemComm 2013, 4, 422-431 [1]

Why This Matters

The target compound offers a complementary aromatic scaffold to the extensively validated 6,7-dihydro GSM series, providing medicinal chemists with an alternative core for exploring γ-secretase modulation with potentially differentiated physicochemical and DMPK properties.

• [1] Yngve U, Paulsen K, Macsari I, Sundström M, Santangelo E, Linde C, et al. Triazolopyrimidinones as γ-secretase modulators: structure-activity relationship, modulator profile, and in vivo profiling. MedChemComm. 2013;4(2):422-431. View Source

Key Application Scenarios

AT₁ Receptor Antagonist Lead Optimization

The unsubstituted 2-methyl-7-propyl-5-one core serves as the direct synthetic precursor for installing the biphenyltetrazole pharmacophore at the 6-position, generating AT₁-selective angiotensin II receptor antagonists. The 6-substituted derivative (CAS 168152-73-6) is a documented compound in this series [1]. The SAR precedent from the [1,5-c] series (UP 269-6: Ki AT₁ = 24 nM; 3,300-fold AT₁/AT₂ selectivity; MAP reduction of 39.6 mmHg at 1 mg/kg p.o.) establishes nanomolar potency expectations for optimized [1,5-a] analogs [2]. The [1,5-a] ring fusion offers a distinct pharmacophore vector (6-position vs. 8-position attachment) that may yield differentiated pharmacokinetic and selectivity profiles relative to the [1,5-c] clinical candidates, making this compound a strategic starting point for cardiovascular drug discovery programs seeking novel AT₁ antagonist intellectual property space.

GABAₐ Receptor Modulator Development

The 5-one regioisomeric form, as exemplified by compound 4c (Ki = 0.42 nM at GABAₐ BZD site), enables hypnotic/sedative pharmacology through specific carbonyl hydrogen-bond acceptor geometry in the BZD-binding pocket [1]. In contrast, 7-one analogs in the anticonvulsant series (compounds 5c/5e: ED₅₀ = 31.81/40.95 mg/kg; PI = 17.22/9.09) exhibit a distinct pharmacological profile [2]. The 2-methyl-7-propyl substitution on the 5-one scaffold positions this compound as a viable starting material for synthesizing and screening novel BZD-site ligands with potentially improved side-effect profiles relative to classical benzodiazepines. The specific alkyl substitution pattern (2-methyl, 7-n-propyl) can be further elaborated to fine-tune receptor subtype selectivity and pharmacokinetic properties.

Antimalarial Drug Discovery: PfDHODH Inhibition

The [1,2,4]triazolo[1,5-a]pyrimidine class has demonstrated superior anti-P. falciparum potency compared to pyrazolopyrimidine and quinoline analogs, with the most active derivatives achieving IC₅₀ values of 0.030-0.086 µM (equipotent to chloroquine) and PfDHODH inhibition of 0.08-1.3 µM with 0-30% HsDHODH inhibition at 50 µM [1]. The 2-methyl-7-propyl substitution pattern of the target compound falls within the productive SAR space explored in this study, where alkyl substituent variation at these positions modulated potency across a ~300-fold range. This compound can serve as a core scaffold for introducing additional substituents (e.g., electron-withdrawing groups on pendant aromatic rings) to further enhance antiplasmodial activity and selectivity, building on the validated class-level superiority of triazolopyrimidines over alternative heterocyclic cores.

γ-Secretase Modulator Program: Aromatic Scaffold

The fully aromatic 2-methyl-7-propyl-5-one core is a structural analog of the 6,7-dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one scaffold that has been extensively optimized as a γ-secretase modulator platform by AstraZeneca, with demonstrated in vivo brain Aβ42 lowering in preclinical models [1]. The aromatic scaffold offers distinct physicochemical properties (enhanced planarity, increased π-stacking potential, altered metabolic soft spots) that may translate to differentiated CNS penetration, metabolic stability, or Aβ processing modulation profiles. Researchers pursuing novel GSM intellectual property can use this compound as a starting template for constructing aromatic GSM series that complement the existing 6,7-dihydro SAR landscape, particularly exploring how the absence of the saturated ethylene bridge affects γ-secretase complex interaction and Aβ42/Aβ40 cleavage product ratios.

Application

Selection Property

Validation Focus

AT₁ Antagonist Lead Optimization

5-one regioisomer core with 2-methyl-7-propyl substitution

AT₁ receptor affinity and selectivity profiling for 6-substituted derivatives

GABAₐ Receptor Modulator Studies

5-one carbonyl geometry for BZD-site hydrogen-bond acceptor context

Radioligand binding displacement and subtype selectivity endpoints

Antimalarial Screening Research

Triazolopyrimidine scaffold class with reported PfDHODH inhibition context

P. falciparum growth inhibition and host enzyme selectivity review

γ-Secretase Modulator Scaffold Diversification

Fully aromatic core as complementary template to 6,7-dihydro GSM series

Aβ processing modulation and CNS penetration property assessment

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